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Compound of Interest

Compound Name: 3-Ethoxybenzonitrile

Cat. No.: B1293884

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount to ensuring a secure and compliant laboratory
environment. This document provides essential safety and logistical information for the proper
disposal of 3-Ethoxybenzonitrile, a chemical intermediate used in various research and
development applications. Adherence to these procedures is critical for minimizing
environmental impact and safeguarding personnel.

Essential Safety and Handling Information

Before initiating any disposal procedures, it is crucial to be fully aware of the hazards
associated with 3-Ethoxybenzonitrile. This compound is classified as harmful if swallowed, in
contact with skin, or if inhaled.[1][2] It can also cause skin and serious eye irritation, and may
lead to respiratory irritation.[2] Therefore, appropriate personal protective equipment (PPE),
including nitrile rubber gloves, chemical safety goggles, and a lab coat, must be worn at all
times when handling this substance. All operations involving 3-Ethoxybenzonitrile should be
conducted in a well-ventilated area, preferably within a chemical fume hood.[2]

Quantitative Data Summary

The following table summarizes the key quantitative data for 3-Ethoxybenzonitrile, compiled
from various safety data sheets and chemical databases.
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Property Value Reference
CAS Number 25117-75-3 [1131141[5]
Molecular Formula C9HIONO [1103114]
Molecular Weight 147.17 g/mol [1]
Appearance Colorless Liquid [2]

Boiling Point 241 -244°C/465.8-471.2°F [2]

Flash Point >110°C/>230 °F [2]

Density 1.047 g/cm3 [2]

GHS Hazard Classifications

Acute Toxicity, Oral (Category
4), Acute Toxicity, Dermal
(Category 4), Acute Toxicity,
Inhalation (Category 4), Skin
Irritation (Category 2), Eye
Irritation (Category 2A),
Specific target organ toxicity —
single exposure (Category 3),

Respiratory system

[1](2]

Disposal Protocol

The universally recommended method for the disposal of 3-Ethoxybenzonitrile is through an

approved waste disposal plant.[2][6][7] Under no circumstances should this chemical be

disposed of down the drain or mixed with general laboratory waste.

Step-by-Step Disposal Procedure:

e Waste Collection:

o Collect waste 3-Ethoxybenzonitrile and any materials contaminated with it (e.g., paper

towels, gloves, pipette tips) in a dedicated, properly labeled, and sealed waste container.

o The container must be made of a material compatible with nitriles.
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o Ensure the container is clearly labeled with "Hazardous Waste" and the full chemical
name: "3-Ethoxybenzonitrile".

o Storage:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
secondary containment area, away from incompatible materials such as strong oxidizing
agents, strong acids, and strong bases.[6]

o Consult your institution's chemical hygiene plan for specific storage duration limits.
e Engage a Licensed Waste Disposal Service:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the hazardous waste.

o Only a licensed and certified hazardous waste contractor should handle the transportation
and final disposal of the chemical.

e Documentation:

o Maintain accurate records of the amount of 3-Ethoxybenzonitrile waste generated and
the date of disposal, in accordance with your local and institutional regulations.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 3-
Ethoxybenzonitrile.
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Proper Disposal Workflow for 3-Ethoxybenzonitrile

In-Lab Procedures

[ Identify 3-Ethoxybenzonitrile Waste ]

y

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

Collect in a Labeled,
Sealed, Compatible Container

l

Store in Designated
Secondary Containment

Institutional & External Procedures

[ Contact Environmental Health & Safety (EHS) ]

[ Schedule Waste Pickup ]
Licensed Contractor
Transports Waste

l

Dispose at an Approved
Waste Disposal Plant

Documentation

[ Maintain Disposal Records]

Caption: Disposal workflow for 3-Ethoxybenzonitrile.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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